Cas no 475-31-0 (Glycocholic acid)

Glycocholic acid structure
Glycocholic acid structure
Product Name:Glycocholic acid
CAS No:475-31-0
Molecular Formula:C26H43NO6
Molecular Weight:465.6227
MDL:MFCD00065902
CID:37631
PubChem ID:10140

Glycocholic acid Properties

Names and Identifiers

    • glycocholic acid hydrate
    • glycocholic acid free acid
    • N-(3-alpha,7-alpha,12-alpha-trihydroxycholan-24-oyl)glycine
    • Glycocholic acid
    • GLYCOCHOLIC ACID(RG)
    • N-Choloylglycine
    • 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
    • 3a,7a,12a-Trihydroxy-5b-cholan-24-oic acid N-(carboxymethyl)amide
    • Cholylglycine
    • glycocholate
    • Glycine, N-choloyl-
    • N-CHOLYLGLYCINE
    • G59NX3I3RT
    • C26H43NO6
    • SCHEMBL29022
    • CHEMBL411070
    • Prestwick3_000521
    • EINECS 207-494-9
    • RFDAIACWWDREDC-FRVQLJSFSA-N
    • HMS2096J03
    • 3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oylglycine
    • CS-W020037
    • Prestwick2_000521
    • DTXCID0027436
    • 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)acetic acid
    • 475-31-0
    • Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
    • A827264
    • MFCD00065902
    • 3a,7a,12a-Trihydroxy-5b-cholanic acid-24-glycine
    • SMR001233215
    • BSPBio_000501
    • 3a,7a,12a-Trihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
    • CHEBI:17687
    • bmse000651
    • Tox21_302549
    • DS-0968
    • GCH
    • BPBio1_000553
    • HMS1569J03
    • N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)glycine
    • Glycocholic acid, free acid
    • 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol N-(carboxymethyl)-amide
    • SPBio_002422
    • DTXSID2047436
    • ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine
    • GLYCOCHOLIC ACID [WHO-DD]
    • G-5270
    • MFCD06408004
    • BDBM50375589
    • Glycylcholate
    • Prestwick0_000521
    • AKOS015965042
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(carboxymethyl)amide
    • BIDD:PXR0160
    • CCG-269413
    • AC-30905
    • 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
    • Spectrum5_002011
    • ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine;Glycocholic acid
    • UNII-G59NX3I3RT
    • Prestwick_768
    • N-((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)glycine
    • N-(Carboxymethyl)-3alpha,7alpha,12alpha-trihydroxyglycine cholate
    • Glycylcholic acid
    • BRD-K54771420-001-03-2
    • 3a,7a,12a-Trihydroxy-5b-cholan-24-oylglycine
    • C01921
    • Glycoreductodehydrocholic acid
    • N-(carboxymethyl)-3a,7a,12a-trihydroxy-5b-Cholan-24-amide
    • N-choloyl-Glycine
    • s4958
    • GTPL4544
    • NS00014841
    • LMST05030001
    • MLS002153857
    • HMS2231A05
    • Prestwick1_000521
    • N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
    • HY-N1423
    • CAS-475-31-0
    • NCGC00163115-02
    • N-(3Alpha,7Alpha,12Alpha-trihydroxy-5Beta-cholan-24-oyl)-glycine
    • Q2701638
    • 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0?,?.0??,??]heptadecan-14-yl]pentanamido]acetic acid
    • GLYCOCHOLIC ACID [MI]
    • NCGC00256646-01
    • N-[(3beta,5beta,7beta,9beta,12beta)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
    • [(3,7,12-Trihydroxy-24-oxocholan-24-yl)amino]acetic acid #
    • 863-57-0
    • GLYCOCHOLIC ACID
    • 1ST10389
    • N-[(3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
    • STL565148
    • MDL: MFCD00065902
    • InChIKey: RFDAIACWWDREDC-FRVQLJSFSA-N
    • Inchi: 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1
    • SMILES: O([H])[C@@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[C@@]3([H])C([H])([H])[C@]([H])([C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)[C@]21C([H])([H])[H])O[H])O[H]

Computed Properties

  • Exact Mass: 465.30900
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 465.309038
  • Heavy Atom Count: 33
  • Complexity: 759
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 127

Experimental Properties

  • LogP: 2.95580
  • PSA: 127.09000
  • Merck: 13,4507
  • Refractive Index: 1.6000 (estimate)
  • Boiling Point: 568.76°C (rough estimate)
  • Melting Point: 140-150°C
  • Flash Point: 372.3°C
  • Solubility: methanol: 0.1 g/mL, clear, colorless
  • Color/Form: Not determined
  • Solubility: Slightly soluble in water
  • pka: 4.4(at 25℃)
  • Specific Rotation: +28.0° - +33.0° (c=7.5, 95% EtOH)
  • Density: 1.1336 (rough estimate)

Glycocholic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Aaron
AR00I9CU-100mg
Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
475-31-0 97%
100mg
$5.00 2025-02-28
abcr
AB166367-25 g
Glycocholic acid, 95%; .
475-31-0 95%
25 g
€862.10 2023-07-20
Ambeed
A374346-1g
((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine
475-31-0 97%
1g
$17.0 2025-03-03
ChemScence
CS-W020037-5g
Glycocholic acid
475-31-0 >98.0%
5g
$31.0 2021-09-02
ChromaDex Standards
ASB-00007076-100-100mg
GLYCOCHOLIC ACID
475-31-0
100mg
$114.00
Cooke Chemical
A4652712-100MG
Glycocholic acid
475-31-0 ≥97%
100mg
RMB 23.20 2025-02-20
eNovation Chemicals LLC
D523602-1g
N-Choloylglycine
475-31-0 97%
1g
$195 2022-09-04
MedChemExpress
HY-N1423-10mM*1 mL in DMSO
Glycocholic acid
475-31-0 99.67%
10mM*1 mL in DMSO
¥385
S e l l e c k ZHONG GUO
S4958-25mg
Glycocholic acid
475-31-0 99.73%
25mg
¥795.39 2023-09-15
TargetMol Chemicals
T2831-50 mg
Glycocholic acid
475-31-0 99.84%
50mg
¥ 285

Glycocholic acid Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:475-31-0)
MR./MRS.:LU ZHONG HUA
Phone:17621252073
Email:luzh@nature-standard.com
WuHan Dong Kang Yuan technology co., LTD
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(CAS:475-31-0)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
SHANG HAI PU KE Biotechnology Co., Ltd.
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(CAS:475-31-0)
MR./MRS.:HE JING LI
Phone:18027310741
Email:SKY20045@163.COM
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
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(CAS:475-31-0)
MR./MRS.:CHEN XIAO YU
Phone:13477033894
Email:xuzixuan5200@foxmail.com
Hubei Chenghai Chemical Co.,Ltd.
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(CAS:475-31-0)
MR./MRS.:HU MENG YAO
Phone:13986212397
Email:1400858822@qq.com
Artis.bioche
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(CAS:475-31-0)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
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Shanghai Macklin Biochemical Co., Ltd
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(CAS:475-31-0)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
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(CAS:475-31-0)
MR./MRS.:ZHANG LI
Phone:13397111514
Email:z13397111514@163.com
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:475-31-0)
MR./MRS.:QIU JING LI 1 8 9 1 8 7 5 3 3 0 2
Phone:18918753302
Email:info@zzsrm.com
Hubei Jianchu Biological Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:475-31-0)
MR./MRS.:FANG YING ZI
Phone:13477038394
Email:langley1028@foxmail.com

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Amadis Chemical Company Limited
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